Cas no 128781-80-6 (Boc-3,5-diiodo-tyr-ome)

• Product Name: Boc-3,5-diiodo-tyr-ome
• CAS No: 128781-80-6
• MF: C₁₅H₁₉I₂NO₅
• MW: 547.124009370804
• MDL: MFCD00237523
• CID: 105723
• PubChem ID: 14753124
• Update Time: 2025-06-08

Boc-3,5-diiodo-tyr-ome Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,N-[(1,1-dimethylethoxy)carbonyl]-3,5-diiodo-, methyl ester
• Boc-3,5-diiodo-L-tyrosine methyl ester
• Boc-3,5-diiodo-Tyr-OMe
• Boc-3005-diiodo-Tyr-OMe
• methyl (2R)-2-(3,5-diiodo-4-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
• (S)-methyl 2-((tert-butoxycarbonyl)amino)-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• N-Boc-3,5-diiodo-L-tyrosine methyl ester
• N-t-butoxycarbonyl-3,5-diiodo-L-tyrosine methyl ester
• BOC-TYR(3,5-I2)-OME
• Boc-3,5-diiodo-L-Tyr-OMe
• BOC-3,5-DIIODO-TYROSINE-OME
• N-ALPHA-T-BUTOXYCARBONYL-3,5-DIIODO-L-TYROSINE METHYL ESTER
• SCHEMBL5123861
• Methyl (S)-2-((tert-butoxycarbonyl)amino)-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• L-Tyrosine,N-[(1,1-dimethylethoxy)carbonyl]-3,5-diiodo-,methyl ester
• CS-0100206
• LYSAEUWOAILRMR-NSHDSACASA-N
• MFCD00237523
• 128781-80-6
• L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-3,5-diiodo-, methyl ester
• (S)-methyl 2-(tert-butoxycarbonylamino)-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• AKOS027340130
• CS-16549
• D76084
• Boc-3,5-diiodo-L-tyrosine methyl ester≥ 98% (HPLC)
• METHYL (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(4-HYDROXY-3,5-DIIODOPHENYL)PROPANOATE
• DB-231013
• N-[(1,1-dimethylethoxy)carbonyl]-3,5-diiodo-l-tyrosine methyl ester
• Boc-3,5-diiodo-tyr-ome

• MDL： MFCD00237523
• Inchi： 1S/C15H19I2NO5/c1-15(2,3)23-14(21)18-11(13(20)22-4)7-8-5-9(16)12(19)10(17)6-8/h5-6,11,19H,7H2,1-4H3,(H,18,21)/t11-/m0/s1
• InChI Key： LYSAEUWOAILRMR-NSHDSACASA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)OC)NC(=O)OC(C)(C)C)I)O

Computed Properties

• Exact Mass: 546.93500
• Monoisotopic Mass: 546.93527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86000
• LogP: 3.60110

Additional information on Boc-3,5-diiodo-tyr-ome

Research Update on Boc-3,5-diiodo-tyr-ome (CAS: 128781-80-6) in Chemical Biology and Pharmaceutical Applications

The compound Boc-3,5-diiodo-tyr-ome (CAS: 128781-80-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This protected tyrosine derivative, featuring both Boc (tert-butoxycarbonyl) and methyl ester groups, serves as a critical intermediate in the synthesis of complex peptides and peptidomimetics. Recent studies have highlighted its role in facilitating the incorporation of iodinated tyrosine residues into bioactive peptides, enabling advanced structural modifications for enhanced stability and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Boc-3,5-diiodo-tyr-ome in the development of thyroid hormone analogs. Researchers utilized this compound to synthesize iodinated peptide libraries, which were screened for selective binding to thyroid hormone receptors. The study reported a 40% improvement in binding affinity compared to non-iodinated counterparts, suggesting potential applications in endocrine disorder therapeutics. The iodine atoms at the 3,5-positions were found to be crucial for receptor interaction, as confirmed by X-ray crystallography studies.

In the field of radiopharmaceuticals, Boc-3,5-diiodo-tyr-ome has emerged as a valuable precursor for radioiodination. A recent breakthrough published in Nuclear Medicine and Biology (2024) described a novel method for direct radioiodination of this compound using iodine-125, achieving a radiochemical yield of 92%. The resulting radiolabeled compound showed excellent in vivo stability and tumor-targeting capabilities in preclinical models, positioning it as a promising candidate for cancer theranostics. This advancement addresses previous challenges with deiodination and poor pharmacokinetics associated with iodinated peptides.

From a synthetic chemistry perspective, researchers have developed improved protocols for Boc-3,5-diiodo-tyr-ome production. A 2024 Organic Process Research & Development paper detailed a scalable, chromatography-free synthesis with 85% overall yield, representing a significant cost reduction for industrial-scale applications. The optimized route features selective iodination using N-iodosuccinimide under mild conditions, followed by efficient Boc protection and esterification. This process innovation has facilitated broader accessibility to this valuable building block for pharmaceutical development.

Emerging applications in protein engineering have also been reported. Scientists have successfully incorporated Boc-3,5-diiodo-tyr-ome-derived residues into engineered antibodies, creating sites for subsequent bioconjugation or crystallographic phasing. A Nature Methods publication (2023) highlighted its use in facilitating heavy-atom derivatization for single-wavelength anomalous dispersion (SAD) phasing, significantly streamlining protein structure determination. The compound's stability under typical protein expression conditions makes it particularly valuable for these applications.

Looking forward, Boc-3,5-diiodo-tyr-ome (128781-80-6) continues to show promise across multiple research fronts. Current clinical translation efforts focus on its derivatives for targeted radionuclide therapy and diagnostic imaging. Ongoing structure-activity relationship studies aim to further optimize the pharmacological properties of iodinated peptide therapeutics. As synthetic methodologies advance and biological applications expand, this compound is poised to remain a key tool in chemical biology and pharmaceutical research for years to come.